[(3S,3aR,4R,5R,6R,7aS)-6-[(2S,3R,4R,5S)-5-acetyloxy-2-(acetyloxymethyl)-3-(2-methoxy-2-oxoethyl)-2,4-dimethyl-7-oxooxepan-4-yl]-5-formyloxy-3-(furan-3-yl)-7a-hydroxy-3a-methyl-7-methylidene-1-oxo-3,4,5,6-tetrahydro-2H-inden-4-yl] (2R,3R)-2-hydroxy-3-methylpentanoate

• Molecular Formula: C38H50O16
• Molecular Weight: 762.8 g/mol
• IUPAC Name: [(3S,3aR,4R,5R,6R,7aS)-6-[(2S,3R,4R,5S)-5-acetyloxy-2-(acetyloxymethyl)-3-(2-methoxy-2-oxoethyl)-2,4-dimethyl-7-oxooxepan-4-yl]-5-formyloxy-3-(furan-3-yl)-7a-hydroxy-3a-methyl-7-methylidene-1-oxo-3,4,5,6-tetrahydro-2H-inden-4-yl] (2R,3R)-2-hydroxy-3-methylpentanoate
• InChI: InChI=1S/C38H50O16/c1-10-19(2)31(45)34(46)53-33-32(51-18-39)30(20(3)38(47)26(42)13-24(37(33,38)8)23-11-12-49-16-23)36(7)25(14-28(43)48-9)35(6,17-50-21(4)40)54-29(44)15-27(36)52-22(5)41/h11-12,16,18-19,24-25,27,30-33,45,47H,3,10,13-15,17H2,1-2,4-9H3/t19-,24+,25+,27+,30-,31-,32-,33+,35-,36-,37-,38-/m1/s1
• InChI Key: LRLMYQFHTXHFRH-HEPLJILTSA-N
• Isomeric SMILES: CC[C@@H](C)[C@H](C(=O)O[C@H]1[C@@H]([C@@H](C(=C)[C@@]2([C@@]1([C@@H](CC2=O)C3=COC=C3)C)O)[C@]4([C@H](CC(=O)O[C@]([C@@H]4CC(=O)OC)(C)COC(=O)C)OC(=O)C)C)OC=O)O
• SMILES: CCC(C)C(C(=O)OC1C(C(C(=C)C2(C1(C(CC2=O)C3=COC=C3)C)O)C4(C(CC(=O)OC(C4CC(=O)OC)(C)COC(=O)C)OC(=O)C)C)OC=O)O
• synonyms: endosidin 1; prieurianin

Description

[(3S,3aR,4R,5R,6R,7aS)-6-[(2S,3R,4R,5S)-5-acetyloxy-2-(acetyloxymethyl)-3-(2-methoxy-2-oxoethyl)-2,4-dimethyl-7-oxooxepan-4-yl]-5-formyloxy-3-(furan-3-yl)-7a-hydroxy-3a-methyl-7-methylidene-1-oxo-3,4,5,6-tetrahydro-2H-inden-4-yl] (2R,3R)-2-hydroxy-3-methylpentanoate is a natural product found in Nymania capensis with data available.

Scientific Research Applications

Synthesis Techniques and Stereochemistry

• The complex compound has been involved in studies related to asymmetric synthesis and stereochemistry. One study detailed the synthesis of C15 polyketide spiroketals, focusing on the high stereo- and enantioselectivity of the process. This work highlighted the significance of the compound in creating specific spiroketal structures with potential therapeutic applications (Meilert, Pettit, & Vogel, 2004).

Organic Synthesis and Molecular Structures

• Another study explored the transformation of D-xylose to a specific cyclopentane structure. The research showed the utility of the compound in synthesizing highly oxygenated cyclopentane dicarboxylates, demonstrating its role in complex organic syntheses (Tadano, Kimura, Hoshino, Ogawa, & Suami, 1987).

Applications in Cancer Research

• In cancer research, specific derivatives of the compound were assayed for their cytotoxicity against marine P388 lymphocytic leukemia and six human cancer cell lines. The study indicated the potential of these derivatives in inhibiting cancer cell growth, although only a specific racemic variant showed evidence of significant inhibition (Meilert, Pettit, & Vogel, 2004).

Potential in Drug Development

• The compound's derivatives have been considered in drug development processes. This includes the exploration of its role in the synthesis of certain lignan, benzofuran, and sesquiterpene derivatives from natural sources, which could lead to new pharmaceutical compounds (Dobner, Ellmerer, Schwaiger, Batsugkh, Narantuya, Stütz, & Stuppner, 2003).